Cas no 104801-96-9 ((3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one)

• Product Name: (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
• CAS No: 104801-96-9
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• MDL: MFCD09833467
• CID: 62503
• PubChem ID: 11013671
• Update Time: 2025-04-18

(3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
• (3S,4S,6R)-3-hexyl-4-hydroxy-6-undecyloxan-2-one
• 2H-Pyran-2-one,3-hexyltetrahydro-4-hydroxy-6-undecyl-, (3S,4S,6R)-
• ACT07255
• AG-D-17553
• ANW-69579
• CTK4A3368
• MolPort-005-941-638
• SureCN2234631
• 3-Hexyltetrahydro-4-hydroxy-6-undecyl-2H-pyran-2-one
• (3S,4S,6R)-3-hexyltetrahydro-4-hydroxy-6-undecyl-2H-Pyran-2-one
• MFCD09833467
• PS-17805
• (3S,4S,6R)-tetrahydro-3-hexyl-4 -hydroxy-6 undecyl-2H-pyran-2-one
• SCHEMBL2234631
• (3S,4S,6R)-3-Hexyl-4-hydroxy-6-undecyloxan-2-one (non-preferred name)
• (3S,4S,6R)-tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2 H-pyran 2-one
• 104801-96-9
• Orlistat Intermediates
• Orlistat intermediate
• (3S,4S,6R)-3-hexyl-4-hydroxy-6-undecyl-tetrahydropyran-2-one
• CS-0309757
• (3S, 4S, 6R) tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2H-pyran-2-one
• (3S,4S,6R)-tetrahydro-3-hexyl-4-hydroxy-6-undecyl-2H-pyran-2-one
• LRXRIVSWHMVULO-HKBOAZHASA-N
• D96786
• DTXSID80451930

• MDL： MFCD09833467
• Inchi： 1S/C22H42O3/c1-3-5-7-9-10-11-12-13-14-16-19-18-21(23)20(22(24)25-19)17-15-8-6-4-2/h19-21,23H,3-18H2,1-2H3/t19-,20+,21+/m1/s1
• InChI Key： LRXRIVSWHMVULO-HKBOAZHASA-N
• SMILES： O1C([C@@H](CCCCCC)[C@H](C[C@H]1CCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 354.31300
• Monoisotopic Mass: 354.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.931
• Melting Point: 108-109 ºC
• Boiling Point: 483.15 °C at 760 mmHg
• Flash Point: 483.15 °C at 760 mmHg
• Refractive Index: 1.465
• PSA: 46.53000
• LogP: 6.17030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones